Cas no 6237-17-8 (3-bromo-4,5-dimethylbenzoic acid)

• Product Name: 3-bromo-4,5-dimethylbenzoic acid
• CAS No: 6237-17-8
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD24107162
• CID: 3392098
• PubChem ID: 18457793
• Update Time: 2025-06-07

3-bromo-4,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-BROMO-4,5-DIMETHYL-
• 3-bromo-4,5-dimethylbenzoic acid
• EN300-1241678
• DB-165468
• SCHEMBL5631374
• AKOS020008968
• F93402
• 3-bromo-4,5-dimethylbenzoicacid
• Z1450923009
• UVUWHXIKIKBBOO-UHFFFAOYSA-N
• 3-bromo-4,5-dimethyl-benzoic acid
• 6237-17-8
• 822-300-8

• MDL： MFCD24107162
• Inchi： 1S/C9H9BrO2/c1-5-3-7(9(11)12)4-8(10)6(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key： UVUWHXIKIKBBOO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(C)=C1C

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-4,5-dimethylbenzoic acid

Benzoic Acid, 3-Bromo-4,5-Dimethyl: A Comprehensive Overview

Benzoic Acid, 3-Bromo-4,5-Dimethyl, also known by its CAS number CAS No. 6237-17-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone with substituents at the 3, 4, and 5 positions. The presence of bromine at the 3-position and methyl groups at the 4 and 5 positions imparts distinct chemical properties that make it valuable for various applications.

The synthesis of Benzoic Acid, 3-Bromo-4,5-Dimethyl typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which has significantly improved the yield and purity of the final product. These developments highlight the importance of continuous innovation in chemical synthesis to meet the growing demand for this compound in diverse industries.

In terms of applications, Benzoic Acid, 3-Bromo-4,5-Dimethyl has found utility in several areas. One notable application is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. Its bromine substituent makes it particularly useful for Suzuki-Miyaura coupling reactions, which are widely employed in drug discovery. Additionally, this compound has been utilized in the development of advanced materials, such as high-performance polymers and organic semiconductors. Its methyl groups contribute to enhanced thermal stability and mechanical properties, making it a desirable component in these materials.

Recent studies have also explored the potential of Benzoic Acid, 3-Bromo-4,5-Dimethyl in sustainable chemistry. For example, researchers have investigated its role as a building block for bio-based plastics and renewable energy storage materials. These efforts align with global initiatives to transition towards more sustainable and eco-friendly chemical processes. Furthermore, its ability to undergo various functional group transformations makes it a versatile starting material for exploring novel chemical reactions and pathways.

The physical properties of Benzoic Acid, 3-Bromo-4,5-Dimethyl are well-documented. It is a crystalline solid with a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its handling and processing in laboratory settings. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic devices.

In conclusion, Benzoic Acid, 3-Bromo-4,5-Dimethyl, with its unique structure and versatile properties, continues to play a pivotal role in various scientific disciplines. Ongoing research into its synthesis methods and applications underscores its importance as a valuable chemical entity. As advancements in materials science and sustainable chemistry continue to unfold, this compound is expected to find even more innovative uses that benefit society while minimizing environmental impact.